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Compound of Interest

Compound Name: 3-(Morpholin-4-yl)butanenitrile

Cat. No.: B2546118

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive experimental framework for the synthesis,
characterization, and potential biological evaluation of 3-(Morpholin-4-yl)butanenitrile. This
document outlines detailed protocols for its preparation via a Michael addition reaction,
analytical methods for structural confirmation, and assays to explore its potential cytotoxic and
antimicrobial activities. The provided information is intended to serve as a foundational guide
for researchers investigating novel morpholine-containing compounds for potential therapeutic
applications.

Chemical and Physical Properties

The properties of 3-(Morpholin-4-yl)butanenitrile are predicted based on structurally similar
compounds.
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Property Predicted Value

Molecular Formula CsH14N20

Molecular Weight 154.21 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point Estimated > 200 °C

Solubility Soluble in methanol, ethanol, DMSO, chloroform
Storage Store at 2-8 °C in a tightly sealed container

Synthesis Protocol: Michael Addition

The proposed synthesis of 3-(Morpholin-4-yl)butanenitrile is based on the Michael addition of
morpholine to crotononitrile.

Materials:

e Morpholine (299%)

o Crotononitrile (99%)

o Triethylamine (=99%)

o Ethanol (anhydrous)

» Diethyl ether

¢ Magnesium sulfate (anhydrous)

e Round-bottom flask

» Reflux condenser

o Magnetic stirrer with heating plate

e Separatory funnel
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e Rotary evaporator
Procedure:

e To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser,
add morpholine (8.71 g, 0.1 mol) and anhydrous ethanol (40 mL).

e Begin stirring the solution at room temperature.

e Slowly add crotononitrile (6.71 g, 0.1 mol) to the flask.

e Add triethylamine (1.01 g, 0.01 mol) as a catalyst.

e Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 12-18 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.

» Remove the ethanol under reduced pressure using a rotary evaporator.

o Dissolve the resulting residue in diethyl ether (50 mL) and wash with saturated sodium
bicarbonate solution (2 x 25 mL) followed by brine (25 mL).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

 Purify the crude product by vacuum distillation or column chromatography on silica gel to
obtain pure 3-(Morpholin-4-yl)butanenitrile.

DOT Diagram of the Synthetic Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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